Cas no 2229653-15-8 (4-(1-ethyl-2,3-dihydro-1H-indol-5-yl)but-3-en-2-amine)

• Product Name: 4-(1-ethyl-2,3-dihydro-1H-indol-5-yl)but-3-en-2-amine
• CAS No: 2229653-15-8
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• CID: 6176469
• PubChem ID: 165699910
• Update Time: 2025-05-20

4-(1-ethyl-2,3-dihydro-1H-indol-5-yl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethyl-2,3-dihydro-1H-indol-5-yl)but-3-en-2-amine
• EN300-1752318
• 2229653-15-8

• Inchi： 1S/C14H20N2/c1-3-16-9-8-13-10-12(5-4-11(2)15)6-7-14(13)16/h4-7,10-11H,3,8-9,15H2,1-2H3/b5-4+
• InChI Key： GRCLLSDRFLDATE-SNAWJCMRSA-N
• SMILES： N1(CC)C2C=CC(/C=C/C(C)N)=CC=2CC1

Computed Properties

• Exact Mass: 216.162648646g/mol
• Monoisotopic Mass: 216.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.3Ų

Additional information on 4-(1-ethyl-2,3-dihydro-1H-indol-5-yl)but-3-en-2-amine

Professional Introduction to 4-(1-ethyl-2,3-dihydro-1H-indol-5-yl)but-3-en-2-amine (CAS No. 2229653-15-8)

4-(1-ethyl-2,3-dihydro-1H-indol-5-yl)but-3-en-2-amine, identified by its Chemical Abstracts Service (CAS) number CAS No. 2229653-15-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex indole core and an amine-substituted butenyl group, has garnered attention due to its structural uniqueness and potential biological activities. The indole moiety, a well-known pharmacophore in drug discovery, is often associated with molecules exhibiting properties such as analgesic, anti-inflammatory, and neuroprotective effects. The presence of the 1-ethyl-2,3-dihydro-1H-indol-5-yl substituent further enhances its structural complexity and may contribute to its interaction with biological targets.

The synthesis and characterization of 4-(1-ethyl-2,3-dihydro-1H-indol-5-yl)but-3-en-2-amine represent a testament to the advancements in organic synthesis techniques. The construction of the indole ring system followed by the introduction of the butenyl amine group requires meticulous planning and execution to ensure high yield and purity. Modern synthetic methodologies, including transition-metal-catalyzed reactions and palladium-mediated cross-coupling reactions, have been instrumental in achieving the desired molecular architecture efficiently.

In recent years, there has been a surge in research focused on indole derivatives due to their diverse biological profiles. The compound 4-(1-ethyl-2,3-dihydro-1H-indol-5-yl)but-3-en-2-amine is no exception. Preliminary studies have suggested that this molecule may exhibit inhibitory activity against certain enzymes and receptors implicated in neurological disorders. For instance, its ability to modulate the activity of neurotransmitter receptors could make it a valuable candidate for the development of novel therapeutics targeting conditions such as depression and anxiety.

The pharmacological potential of 4-(1ethyl2,3dihydro1Hindol5yl)but3en2amine has been further explored through computational modeling and in vitro assays. Molecular docking studies have indicated that this compound can interact with specific binding pockets on target proteins, suggesting a mechanism of action that may be relevant to its observed biological effects. These computational predictions have guided experimental efforts to optimize the molecule's potency and selectivity.

In addition to its potential therapeutic applications, 4-(1ethyl2,3dihydro1Hindol5yl)but3en2amine may also find utility in research settings as a tool compound for studying enzyme mechanisms and receptor interactions. Its unique structural features make it an attractive scaffold for derivatization, allowing researchers to explore new chemical space and identify compounds with enhanced biological activity.

The development of novel pharmaceuticals relies heavily on the availability of high-quality starting materials and intermediates. The production of CAS No. 2229653158 on a scalable basis is crucial for both academic research and industrial applications. Advances in process chemistry have enabled the efficient synthesis of complex molecules like this one, making it more accessible for further investigation.

The safety profile of any pharmaceutical candidate is paramount before it can be considered for clinical use. While preliminary studies suggest that 4-(1ethyl2,3dihydro1Hindol5yl)but3en2amine is well-tolerated in vitro, further toxicological assessments are necessary to evaluate its safety in vivo. These studies will provide critical insights into its potential side effects and help determine whether it warrants further development into a clinical candidate.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and artificial intelligence (AI)-assisted drug design has revolutionized the pharmaceutical industry. These tools have accelerated the discovery process by enabling researchers to rapidly evaluate large libraries of compounds for biological activity. The compound CAS No. 2229653158, with its promising properties, could benefit from such innovative approaches to enhance its development timeline.

The role of academic institutions and biotech companies in advancing drug discovery cannot be overstated. Collaborative efforts between these entities have led to significant breakthroughs in identifying novel therapeutic agents. The research surrounding 4-(1ethyl2,3dihydro1Hindol5yl)but3en2amine exemplifies this synergy, with academic researchers generating foundational data while industry partners work on translating these findings into tangible medical solutions.

The future prospects for CAS No. 2229653158 are promising as ongoing studies continue to unravel its biological significance. As our understanding of disease mechanisms evolves, so too does our capacity to develop targeted therapies that address unmet medical needs. The compound's unique structural features position it as a compelling candidate for further exploration in both preclinical and clinical settings.